(l)-Neodulin
(l)-Neodulin
Brand Name:
Vulcanchem
CAS No.:
13401-64-4
VCID:
VC0191963
InChI:
InChI=1S/C18H12O5/c1-2-19-13-5-14-11(3-9(1)13)18-12(7-20-14)10-4-16-17(22-8-21-16)6-15(10)23-18/h1-6,12,18H,7-8H2
SMILES:
C1C2C(C3=C(O1)C=C4C(=C3)C=CO4)OC5=CC6=C(C=C25)OCO6
Molecular Formula:
C18H12O5
Molecular Weight:
308.3 g/mol
(l)-Neodulin
CAS No.: 13401-64-4
Natural Products
VCID: VC0191963
Molecular Formula: C18H12O5
Molecular Weight: 308.3 g/mol
| CAS No. | 13401-64-4 |
|---|---|
| Product Name | (l)-Neodulin |
| Molecular Formula | C18H12O5 |
| Molecular Weight | 308.3 g/mol |
| IUPAC Name | 7,11,17,19,23-pentaoxahexacyclo[11.10.0.02,10.04,8.014,22.016,20]tricosa-2(10),3,5,8,14,16(20),21-heptaene |
| Standard InChI | InChI=1S/C18H12O5/c1-2-19-13-5-14-11(3-9(1)13)18-12(7-20-14)10-4-16-17(22-8-21-16)6-15(10)23-18/h1-6,12,18H,7-8H2 |
| Standard InChIKey | VZDPNKZCXYBWLM-UHFFFAOYSA-N |
| Isomeric SMILES | C1[C@@H]2[C@H](C3=C(O1)C=C4C(=C3)C=CO4)OC5=CC6=C(C=C25)OCO6 |
| SMILES | C1C2C(C3=C(O1)C=C4C(=C3)C=CO4)OC5=CC6=C(C=C25)OCO6 |
| Canonical SMILES | C1C2C(C3=C(O1)C=C4C(=C3)C=CO4)OC5=CC6=C(C=C25)OCO6 |
| Synonyms | NSC 356827; Edulin; (6aR,12aR)-6a,12a-Dihydro-6H-[1,3]dioxolo[5,6]benzofuro[3,2-c]furo[3,2-g][1]benzopyran |
| PubChem Compound | 100179 |
| Last Modified | Nov 11 2021 |
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